Cas no 1218122-03-2 (methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate)

• Product Name: methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate
• CAS No: 1218122-03-2
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6175861
• PubChem ID: 60796584
• Update Time: 2025-10-16

methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate
• 1218122-03-2
• CS-0346828
• EN300-1857681

• Inchi： 1S/C11H15NO4/c1-14-7-4-5-9(15-2)8(6-7)10(12)11(13)16-3/h4-6,10H,12H2,1-3H3
• InChI Key： NKABYEZWLYTBMU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C(=O)OC)N)OC

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate

Methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate (CAS No. 1218122-03-2): A Comprehensive Overview

Methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate, identified by its CAS number 1218122-03-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and synthetic biology. The presence of both amino and ester functional groups, coupled with a dimethoxyphenyl moiety, makes it a versatile intermediate for the development of novel therapeutic agents.

The compound's structure consists of an acetate ester linked to an amino group, which is further substituted with a 2,5-dimethoxyphenyl ring. This particular arrangement imparts distinct chemical properties that are exploited in various synthetic pathways. The dimethoxyphenyl group, in particular, is known for its ability to modulate biological activity through interactions with specific target proteins and enzymes. This feature has made methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate a valuable building block in the synthesis of pharmacologically active molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for neurological disorders. The structural motifs present in methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate align well with the requirements for such inhibitors. For instance, studies have demonstrated that analogs of this compound exhibit inhibitory effects on enzymes involved in neurodegenerative diseases. The dimethoxyphenyl group's ability to engage with aromatic hydrophobic pockets in target proteins makes it an attractive scaffold for designing drugs that can modulate neuronal signaling pathways.

Moreover, the compound's amino group provides a site for further chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility has enabled the synthesis of a series of derivatives that exhibit enhanced binding affinity and selectivity towards specific biological targets. Such derivatives are being explored for their potential therapeutic efficacy in conditions ranging from Alzheimer's disease to Parkinson's disease.

The ester functionality in methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate also plays a crucial role in its reactivity and biological activity. Ester groups are well-known for their ability to participate in various chemical reactions, including hydrolysis and transesterification, which are commonly employed in synthetic organic chemistry. This reactivity has been leveraged to develop novel synthetic routes that facilitate the production of complex molecules with high yields and purity.

Recent advancements in computational chemistry have further enhanced the utility of methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate as a pharmacophore. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, providing insights into its mechanism of action. These studies have also identified key structural features that contribute to its binding affinity and selectivity, guiding the design of next-generation derivatives with improved pharmacological profiles.

In addition to its applications in drug discovery, methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate has found utility in the synthesis of biomaterials and functional polymers. Its unique structural features make it an excellent candidate for designing polymers with tailored properties, such as biodegradability and biocompatibility. These materials are being explored for applications in tissue engineering and drug delivery systems.

The synthesis of methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include the condensation of methyl acetoacetate with 2,5-dimethoxyaniline under basic conditions, followed by purification techniques such as column chromatography. The efficiency and scalability of these synthetic routes have been optimized to meet the demands of industrial-scale production.

The safety profile of methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic toxicity levels. These studies have demonstrated that the compound is well-tolerated at relevant doses, making it suitable for further development as a pharmaceutical intermediate.

In conclusion, methyl 2-amino-2-(2,5-dimethoxyphenyl)acetate (CAS No. 1218122-03-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable intermediate for the synthesis of biologically active molecules, while its reactivity and compatibility with various synthetic methodologies enhance its utility in drug discovery and material science. As research continues to uncover new applications for this compound, its importance is expected to grow even further.